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Compound of Interest

Compound Name: EC19

Cat. No.: B1671071 Get Quote

An in-depth investigation into the scientific literature and public databases for a compound

designated "EC19" reveals a notable absence of information regarding its discovery, synthesis,

and biological activity. Extensive searches have failed to identify a specific molecule with this

identifier, suggesting that "EC19" may be a misnomer, an internal project code not yet

disclosed publicly, or a term used in a different scientific context.

Initial inquiries into the discovery and synthesis of "EC19" led to a series of unrelated findings,

most prominently referencing the ICH E19 guideline on selective safety data collection in

clinical trials.[1][2][3][4] This international guideline focuses on optimizing the efficiency of late-

stage drug development by allowing for a more targeted approach to safety data collection,

rather than the comprehensive collection of all adverse events.[1][2][3] While a crucial topic for

drug development professionals, it does not pertain to the discovery and synthesis of a specific

chemical entity.

Further searches for "EC19" in the context of chemical synthesis and biological pathways

yielded information on various unrelated compounds and processes. For instance, research on

the biosynthesis of ectoine, a compatible solute found in some bacteria, details the "ectABC"

gene cluster responsible for its production.[5][6] This pathway involves the conversion of

aspartate semialdehyde through a series of enzymatic steps to yield ectoine.[6] Additionally,

studies on the biosynthesis of cadystins, small metal-binding peptides in yeast, describe two

distinct pathways for their formation, both involving gamma-glutamylcysteine (γEC).[7] The

synthesis of other compounds, such as ergothioneine, has also been explored through
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metabolic engineering in E. coli.[8] However, none of these research areas make any mention

of a compound specifically named "EC19."

The term "EC" is commonly used as an abbreviation in various scientific fields, including

"esophageal cancer" in clinical trial designations (e.g., EC-CRT-002)[9] and "Explicit

Congestion Notification" in internet protocols.[10] It is plausible that "EC19" could be an internal

designation within a research institution or company that has not been made public. Without

further context or a more specific chemical name or structure, a comprehensive technical guide

on its discovery and synthesis cannot be compiled.

Researchers, scientists, and drug development professionals seeking information are

encouraged to verify the nomenclature and context of "EC19." Should a more specific identifier

or related publication become available, a detailed technical guide could be developed. Until

then, the scientific community awaits the formal discovery and characterization of the molecule,

if it exists, that bears the name "EC19."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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